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Compound of Interest

Compound Name: CPPD-Q

Cat. No.: B13859182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CPPD-Q, a p-phenylenediamine quinone (PPD-Q), is an oxidized derivative of the antiozonant

N-cyclohexyl-N'-phenyl-p-phenylenediamine (CPPD).[1][2] It has been identified as a

compound of interest in environmental and toxicological research due to its effects on biological

systems, such as inducing the production of reactive oxygen species (ROS).[2][3] These

application notes provide detailed protocols for the preparation of CPPD-Q stock solutions to

ensure accurate and reproducible experimental results.

Chemical and Physical Properties
A summary of the key chemical and physical properties of CPPD-Q is presented in the table

below.
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Property Value Reference

CAS Number 68054-78-4 [1][4]

Molecular Formula C₁₈H₂₀N₂O₂ [1][2]

Molecular Weight 296.37 g/mol [1]

Purity ≥95% [2][4]

Appearance Solid [2]

Solubility
Slightly soluble in Acetonitrile

(0.1-1 mg/mL)
[2][5]

Storage

Short term (days to weeks): 0 -

4°C, dry and dark. Long term

(months to years): -20°C.

[1]

Experimental Protocols
Materials

CPPD-Q solid powder

Anhydrous Acetonitrile (ACN) or Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or glass vials with screw caps

Vortex mixer

Sonicator bath

Calibrated analytical balance

Calibrated micropipettes

Protocol for Preparation of a 10 mM CPPD-Q Stock
Solution
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This protocol describes the preparation of a 10 mM stock solution of CPPD-Q. Adjust the

quantities as needed for your specific experimental requirements.

Equilibrate Reagents: Allow the vial of solid CPPD-Q and the solvent (e.g., anhydrous

DMSO) to equilibrate to room temperature before opening. This prevents the condensation

of atmospheric moisture.

Weighing: Accurately weigh the required amount of CPPD-Q in a low-humidity environment.

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 296.37 g/mol x 1000 mg/g = 2.96 mg

Dissolution:

Transfer the weighed CPPD-Q to a sterile microcentrifuge tube or glass vial.

Add the appropriate volume of solvent (in this case, 1 mL of anhydrous DMSO) to achieve

the desired concentration.

Cap the vial tightly.

Solubilization:

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, use a sonicator bath for 5-10 minutes.[6] Gentle

warming to 37°C may also aid in solubilization.[6]

Storage:

For short-term storage (days to weeks), store the stock solution at 0-4°C.[1]

For long-term storage, aliquot the stock solution into single-use vials to avoid repeated

freeze-thaw cycles and store at -20°C or -80°C.[1][6]
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The following diagrams illustrate the experimental workflow for preparing a CPPD-Q stock

solution and a simplified representation of a potential signaling pathway involving CPPD-Q-

induced ROS production.
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Caption: Workflow for preparing CPPD-Q stock solution.
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Caption: CPPD-Q induced ROS production and cellular response.
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Issue Possible Cause Troubleshooting Steps

Precipitate forms in solution
Poor solubility or

supersaturation.[6]

Gently warm the solution to

37°C and vortex or sonicate to

redissolve. If the precipitate

persists, a new, lower-

concentration stock solution

may be necessary.[6]

Solvent evaporation.

Ensure the vial is tightly

sealed. Prepare a fresh

solution if significant

evaporation is suspected.

Water absorption (especially

with DMSO).[6]

Use anhydrous solvent and

handle in a low-humidity

environment. Store stock

solutions with a desiccant.[6]

Loss of biological activity Chemical degradation.

Aliquot stock solutions to avoid

repeated freeze-thaw cycles.

Protect from light. Prepare

fresh solutions regularly.

Incorrect storage.

Ensure stock solutions are

stored at the recommended

temperatures (-20°C or -80°C

for long-term).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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